Cas no 6089-17-4 (4-bromobutan-2-ol)

4-Bromobutan-2-ol (CAS 626-72-2) is a brominated secondary alcohol with the molecular formula C₄H₉BrO. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive bromine and hydroxyl functional groups enable efficient participation in nucleophilic substitution, elimination, and etherification reactions. The product is characterized by its moderate stability and solubility in common organic solvents, facilitating its use in multistep synthetic routes. Careful handling is advised due to its potential irritant properties. 4-Bromobutan-2-ol is typically supplied as a clear to pale-yellow liquid, with purity levels tailored to meet specific synthetic requirements.

4-bromobutan-2-ol structure

Product Name:4-bromobutan-2-ol

CAS No:6089-17-4

MF:C₄H₉BrO

MW:153.017660856247

MDL:MFCD20621201

CID:953687

PubChem ID:13111845

Update Time:2025-10-24

4-bromobutan-2-ol Chemical and Physical Properties

Names and Identifiers

- 4-bromo-1-butanol
- 1-bromo-3-butanol
- 1-bromo-3-hydroxybutane
- 1-Butene, 4-bromo-2-(bromomethyl)-
- 4-Brom-2-brommethyl-but-1-en
- 4-Brom-butan-2-ol
- 4-bromo-2-(bromomethyl)-1-butene
- 4-bromo-2-(bromomethyl)-but-1-ene
- 4-bromo-2-bromomethyl-but-1-ene
- 4-bromo-2-bromomethylpyridine
- 4-bromo-2-butanol
- 4-bromobutan-2-ol
- 4-bromo-butan-2-ol
- AGN-PC-003SNR
- CTK2I6655
- 6089-17-4
- CS-0142519
- SY216789
- MFCD20621201
- EN300-304702
- E73796
- SCHEMBL2071025
- 2-butanol, 4-bromo-
- MDL： MFCD20621201
- Inchi： 1S/C4H9BrO/c1-4(6)2-3-5/h4,6H,2-3H2,1H3
- InChI Key： KHZTWUIVCAAVDC-UHFFFAOYSA-N
- SMILES： BrCCC(C)O

Computed Properties

Exact Mass: 151.98368g/mol
Monoisotopic Mass: 151.98368g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 6
Rotatable Bond Count: 2
Complexity: 30.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 20.2Å²

Experimental Properties

Density: 1.68
Boiling Point: 56-58°C

4-bromobutan-2-ol Security Information

Hazardous Material transportation number：UN 1987 3/PG 2
WGK Germany：3
Hazard Category Code： 11-36/37/38
Safety Instruction： 26
FLUKA BRAND F CODES：8-10
Hazardous Material Identification：
Risk Phrases：11-36/37/38

4-bromobutan-2-ol Pricemore >>

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